Cas no 2172474-26-7 (9-(5-methylthiophen-3-yl)-2,5-dioxa-8-azaspiro3.5nonane)

• Product Name: 9-(5-methylthiophen-3-yl)-2,5-dioxa-8-azaspiro3.5nonane
• CAS No: 2172474-26-7
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5928210
• PubChem ID: 165841539
• Update Time: 2025-07-17

9-(5-methylthiophen-3-yl)-2,5-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(5-methylthiophen-3-yl)-2,5-dioxa-8-azaspiro3.5nonane
• 9-(5-methylthiophen-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane
• EN300-1641387
• 2172474-26-7

• Inchi： 1S/C11H15NO2S/c1-8-4-9(5-15-8)10-11(6-13-7-11)14-3-2-12-10/h4-5,10,12H,2-3,6-7H2,1H3
• InChI Key： XTNWZXHZEKPKQV-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1)C1C2(COC2)OCCN1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.7Ų

Additional information on 9-(5-methylthiophen-3-yl)-2,5-dioxa-8-azaspiro3.5nonane

Comprehensive Overview of 9-(5-methylthiophen-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS No. 2172474-26-7)

The compound 9-(5-methylthiophen-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS No. 2172474-26-7) is a spirocyclic derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the spiro[3.5]nonane core and 5-methylthiophen-3-yl moiety, make it a versatile candidate for drug discovery and functional material development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its ability to interact with biological targets while maintaining metabolic stability.

In recent years, the demand for spirocyclic compounds like 9-(5-methylthiophen-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane has surged, driven by their prominence in central nervous system (CNS) drug development. The compound's 2,5-dioxa-8-aza framework provides excellent solubility and bioavailability, addressing a common challenge in modern therapeutics. This aligns with current industry trends favoring fragment-based drug design and privileged structures in medicinal chemistry. Notably, its thiophene component contributes to π-stacking interactions, enhancing binding affinity to protein targets.

Synthetic routes to CAS 2172474-26-7 often involve multicomponent reactions or cascade cyclizations, reflecting the growing emphasis on atom economy and green chemistry principles. Analytical characterization typically employs LC-MS and NMR spectroscopy, with particular focus on the spiro junction proton signals between 3.5-4.5 ppm in ¹H NMR spectra. The compound's logP value (predicted ~2.1) suggests favorable membrane permeability, making it relevant for blood-brain barrier penetration studies – a hot topic in neurodegenerative disease research.

Beyond pharmaceuticals, 9-(5-methylthiophen-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane shows promise in organic electronics due to its conjugated system and electron-rich heterocyclic architecture. Materials scientists are investigating its potential as a charge transport material in OLEDs or as a ligand precursor for catalytic systems. These applications resonate with the global push toward sustainable energy solutions and smart materials, frequently searched topics in scientific databases.

Quality control of 2172474-26-7 requires stringent monitoring of regioisomeric impurities and residual solvents, with HPLC methods typically achieving >98% purity. Stability studies indicate optimal storage under inert atmosphere at -20°C, addressing common queries about compound handling protocols. The growing availability of custom synthesis services for this compound reflects market needs for tailored molecular building blocks in high-throughput screening.

Recent patent analyses reveal increasing IP activity around spiro[3.5]nonane derivatives, particularly for GPCR modulators and kinase inhibitors. This positions 9-(5-methylthiophen-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane as a strategic intermediate in intellectual property landscapes – a crucial consideration for pharmaceutical developers navigating competitive drug discovery spaces. Computational studies using molecular docking suggest potential interactions with serotonin receptors, aligning with therapeutic areas dominating current research funding.

The compound's chiral spirocenter presents opportunities for enantioselective synthesis, a technique gaining traction in asymmetric catalysis research. Process chemists are optimizing chiral resolution methods to access optically pure forms, responding to the pharmaceutical industry's demand for single-enantiomer drugs. This development addresses frequently searched concepts like stereochemical purity and FDA approval requirements for new chemical entities.

In conclusion, 9-(5-methylthiophen-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS 2172474-26-7) represents a multifaceted compound bridging medicinal chemistry, materials science, and process development. Its structural novelty continues to inspire research across multiple disciplines, while its practical applications answer contemporary needs in targeted therapy and advanced materials design. The compound's trajectory exemplifies how heterocyclic chemistry innovations can address both fundamental scientific questions and real-world technological challenges.